(E)-N-[1-[5-Cyclopropyl-3-(trifluoromethyl)pyrazol-1-yl]propan-2-yl]-4-(dimethylamino)but-2-enamide

• IUPAC Name: (E)-N-[1-[5-cyclopropyl-3-(trifluoromethyl)pyrazol-1-yl]propan-2-yl]-4-(dimethylamino)but-2-enamide
• InChI: InChI=1S/C16H23F3N4O/c1-11(20-15(24)5-4-8-22(2)3)10-23-13(12-6-7-12)9-14(21-23)16(17,18)19/h4-5,9,11-12H,6-8,10H2,1-3H3,(H,20,24)/b5-4+
• InChI Key: UQKZKKACSCCQFG-SNAWJCMRSA-N
• Canonical SMILES: CC(CN1C(=CC(=N1)C(F)(F)F)C2CC2)NC(=O)C=CCN(C)C
• Isomeric SMILES: CC(CN1C(=CC(=N1)C(F)(F)F)C2CC2)NC(=O)/C=C/CN(C)C
• Molecular Formula: C16H23F3N4O
• Molecular Weight: 344.38 g/mol

Description

This compound is a pyrazole derivative, which is a class of organic compounds characterized by a 5-membered aromatic ring with three carbon atoms and two nitrogen atoms. The presence of the trifluoromethyl group and the cyclopropyl group attached to the pyrazole ring could potentially influence its reactivity and properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the pyrazole ring, along with the attached trifluoromethyl, cyclopropyl, and dimethylamino groups. These groups could potentially influence the compound’s electronic structure and steric properties.

Chemical Reactions Analysis

Pyrazole derivatives can participate in a variety of chemical reactions, often acting as nucleophiles. The trifluoromethyl group is generally considered to be electron-withdrawing, which could influence the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The trifluoromethyl group is highly electronegative, which could influence the compound’s polarity.

Safety and Hazards

Without specific data, it’s difficult to provide accurate safety and hazard information for this compound. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

Future research on this compound could involve exploring its potential biological activity, studying its reactivity, and developing new synthetic routes.